Cas no 201235-52-1 (2-Naphthalenesulfonicacid, 4-hydroxy-6-[(4-methoxyphenyl)amino]-, sodium salt (1:1))

2-Naphthalenesulfonicacid, 4-hydroxy-6-[(4-methoxyphenyl)amino]-, sodium salt (1:1) structure
201235-52-1 structure
Product Name:2-Naphthalenesulfonicacid, 4-hydroxy-6-[(4-methoxyphenyl)amino]-, sodium salt (1:1)
CAS No:201235-52-1
MF:C17H15NO5S
MW:345.369703531265
CID:240852
PubChem ID:19067489
Update Time:2025-04-19

2-Naphthalenesulfonicacid, 4-hydroxy-6-[(4-methoxyphenyl)amino]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonicacid, 4-hydroxy-6-[(4-methoxyphenyl)amino]-, sodium salt (1:1)
    • 4-hydroxy-6-(4-methoxyanilino)naphthalene-2-sulfonic acid
    • 2-Naphthalenesulfonicacid,4-hydroxy-6-[(4-methoxyphenyl)amino]-,monosodium salt (9CI)
    • 4-HYDROXY-6-(4-METHOXYPHENYLAMINO)NAPHTHALENE-2-SULFONIC ACID
    • 4-hydroxy-6-(4-methoxyphenylamino)naphthalene-2-sulfonicacid
    • DTXSID30597771
    • SCHEMBL8604070
    • 201235-52-1
    • Inchi: 1S/C17H15NO5S/c1-23-14-6-4-12(5-7-14)18-13-3-2-11-8-15(24(20,21)22)10-17(19)16(11)9-13/h2-10,18-19H,1H3,(H,20,21,22)
    • InChI Key: LXGSMTAOXORMQX-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2=CC(=CC=C2C=1)NC1C=CC(=CC=1)OC)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 345.06700
  • Monoisotopic Mass: 345.06709375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 104.24000
  • LogP: 4.69810
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